Cas no 1421490-22-3 (N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1421490-22-3
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 6575775
• Update Time: 2025-07-19

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide
• N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-2-oxochromene-3-carboxamide

• Inchi： 1S/C19H19NO5/c1-11-9-14(12(2)24-11)16(21)7-8-20-18(22)15-10-13-5-3-4-6-17(13)25-19(15)23/h3-6,9-10,16,21H,7-8H2,1-2H3,(H,20,22)
• InChI Key： LYQCCRCEMLGGTB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCC(C1C=C(C)OC=1C)O)=O

Additional information on N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1421490-22-3): An Overview of a Promising Compound in Medicinal Chemistry

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide (CAS No. 1421490-22-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core linked to a 2,5-dimethylfuran moiety through a hydroxypropyl bridge. The chromene scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. The presence of the 2,5-dimethylfuran group adds additional complexity and functionality to the molecule, potentially enhancing its biological activity.

The synthesis of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide typically involves multi-step processes. One common approach is to start with the preparation of the chromene core through a Knoevenagel condensation reaction followed by cyclization. The 2,5-dimethylfuran moiety can be introduced via a nucleophilic substitution reaction or a coupling reaction with an appropriate functionalized furan derivative. The final step involves the formation of the amide bond through an amidation reaction.

Biological Activities

Recent studies have shown that N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide exhibits a range of biological activities that make it a promising candidate for drug development. One of the most notable activities is its potent anti-inflammatory effect. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-oxo-2H-chromene-3-carboxamide has also shown significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

Another area of interest is the anticancer potential of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-2-o xo - 2 H -chromene - 3 -carboxamide. Preliminary in vitro studies have indicated that this compound can induce apoptosis in cancer cells and inhibit their proliferation. Specifically, it has been shown to be effective against breast cancer and colon cancer cell lines. Further research is needed to elucidate the mechanisms underlying these effects and to evaluate its potential as an anticancer agent.

Potential Applications

The diverse biological activities of N - 3 - ( 2 , 5 -dimethylfuran - 3 - yl ) - 3 -hydroxypropyl - 2 - oxo - 2 H -chromene - 3 -carboxamide make it a versatile compound with numerous potential applications in medicine. Its anti-inflammatory properties suggest its use in treating inflammatory conditions such as arthritis and inflammatory bowel disease. The antioxidant activity could be harnessed to develop treatments for oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders.

The anticancer potential of this compound opens up possibilities for its use in cancer therapy. Further preclinical studies are required to assess its efficacy and safety in animal models before advancing to clinical trials. Additionally, the unique structural features of this compound may inspire the design of new derivatives with enhanced biological activities.

Conclusion

N - 3 - ( 2 , 5 -dimethylfuran - 3 - yl ) - 3 -hydroxypropyl - 2 - oxo - 2 H -chromene - 3 -carboxamide (CAS No. 1421490–0–0) is a promising compound with a rich array of biological activities that make it an attractive candidate for further research and development in medicinal chemistry. Its anti-inflammatory, antioxidant, and anticancer properties offer significant therapeutic potential across various disease areas. As research continues to uncover more about this compound's mechanisms of action and optimize its pharmacological profile, it holds great promise for contributing to the advancement of medical treatments.